Cas no 924868-83-7 (3',4'-Dichloro1,1'-biphenyl-2-carbaldehyde)

• Product Name: 3',4'-Dichloro1,1'-biphenyl-2-carbaldehyde
• CAS No: 924868-83-7
• MF: C₁₃H₈Cl₂O
• MW: 251.108021736145
• MDL: MFCD08443964
• CID: 1976026
• PubChem ID: 16768522
• Update Time: 2025-04-21

3',4'-Dichloro1,1'-biphenyl-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-2-biphenylcarbaldehyde
• 3',4'-DICHLORO[1,1'-BIPHENYL]-2-CARBALDEHYDE
• ZLB86883
• MFCD08443964
• 3',4'-dichlorobiphenyl-2-carbaldehyde
• 3',4'-Dichloro-[1,1'-biphenyl]-2-carbaldehyde
• 2-(3,4-dichlorophenyl)benzaldehyde
• 924868-83-7
• SCHEMBL6260642
• CS-0321810
• 3',4'-Dichloro[1,1'-biphenyl]-2-carbaldehyde, AldrichCPR
• CA-0708
• AKOS000124001
• 3',4'-Dichloro1,1'-biphenyl-2-carbaldehyde

• MDL： MFCD08443964
• Inchi： 1S/C13H8Cl2O/c14-12-6-5-9(7-13(12)15)11-4-2-1-3-10(11)8-16/h1-8H
• InChI Key： CMBZZYKUZBAYQD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1C=O)Cl

Computed Properties

• Exact Mass: 249.9952203g/mol
• Monoisotopic Mass: 249.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 95-97°C

3',4'-Dichloro1,1'-biphenyl-2-carbaldehyde Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT